N1-(3,4-dimethoxyphenethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide
• InChI: InChI=1S/C23H25N3O5/c1-30-18-6-5-14(10-19(18)31-2)7-8-24-22(28)23(29)25-17-11-15-4-3-9-26-20(27)13-16(12-17)21(15)26/h5-6,10-12H,3-4,7-9,13H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key: FBQQZQWHQBHXCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C(=O)NC2=CC3=C4C(=C2)CC(=O)N4CCC3)OC
• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol

Description

N1-(3,4-dimethoxyphenethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide is a useful research compound. Its molecular formula is C23H25N3O5 and its molecular weight is 423.469. The purity is usually 95%.
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Scientific Research Applications

Ruthenium Complexes and Antitumor Applications

Research involving ruthenium complexes of analogues to antitumor antibiotics, such as streptonigrin, indicates potential applications in cancer therapy. These complexes, characterized by their bidentate ligands and ability to cleave DNA in the presence of metal ions, suggest a pathway for developing novel antitumor agents (Anderberg et al., 2002).

Heterocyclic Compound Synthesis

The synthesis of 12,13-dihydro-11bH-quino[1,2-c]quinazolines, using intermediates like 2-(2-amino-4,5-dimethoxyphenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroquinoline, highlights the versatility of heterocyclic compounds in medicinal chemistry and potential drug development (Phillips & Castle, 1980).

N-Heterocycle Synthesis with DMF

N,N-Dimethylformamide (DMF) has been utilized as a carbon synthon in the synthesis of N-heterocycles, including pyrrolo/indolo[1,2-a]quinoxalines and quinazolin-4-ones. This indicates the potential of DMF in the synthesis of complex molecules, potentially including compounds like the one (Li et al., 2021).

Aluminum and Zinc Complexes in Polymerization

The synthesis of aluminum and zinc complexes supported by pyrrole-based ligands and their application in the ring-opening polymerization of ε-caprolactone demonstrates the role of metal complexes in catalysis and polymer science. This could provide insights into the potential catalytic applications of the compound (Qiao et al., 2011).

GABAA/Benzodiazepine Receptor Interactions

Research on imidazo[1,5-a]quinoxaline amides and carbamates interacting with the GABAA/benzodiazepine receptor shows the significance of quinoxaline derivatives in neuroscience and pharmacology. These compounds' ability to bind with high affinity to receptors and exhibit various intrinsic efficacies may parallel the neurological or psychopharmacological applications of the compound (Tenbrink et al., 1994).